Cas no 120903-88-0 (Carbamothioic acid, methyl-, S-nonylester (9CI))

• Product Name: Carbamothioic acid, methyl-, S-nonylester (9CI)
• CAS No: 120903-88-0
• MF: C₁₁H₂₃NOS
• MW: 217.371422052383
• CID: 235380
• PubChem ID: 3037376
• Update Time: 2025-04-19

Carbamothioic acid, methyl-, S-nonylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, methyl-, S-nonylester (9CI)
• O-nonan-2-yl N-methylcarbamothioate
• DTXSID70923595
• 120903-88-0
• O-Nonan-2-yl hydrogen methylcarbonimidothioate

• Inchi： 1S/C11H23NOS/c1-4-5-6-7-8-9-10(2)13-11(14)12-3/h10H,4-9H2,1-3H3,(H,12,14)
• InChI Key： VMWVLMZYYOPMCK-UHFFFAOYSA-N
• SMILES： S=C(NC)OC(C)CCCCCCC

Computed Properties

• Exact Mass: 217.15019
• Monoisotopic Mass: 217.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 21.26